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Compound of Interest

Decarbazolyl Desmethyl!
Compound Name:

Carvedilol
CAS No.: 114849-42-2
Cat. No.: B130594

Get Quote

\ J

Analyte: Decarbazolyl Desmethyl Carvedilol (C11H17NO4) Matrix: Human Plasma (Adaptable
to API/Formulation) Methodology: Solid Phase Extraction (SPE) coupled with Polar-Embedded
RP-LC-MS/MS Target Sensitivity (LLOQ): 0.5 ng/mL[1][2]

Analyte Profile & Mechanistic Challenges

To successfully quantify DDC, one must understand its structural divergence from Carvedilol.
DDC represents the "right-hand" aliphatic amine fragment of the parent molecule, lacking the
hydrophobic carbazole ring and the methyl group on the phenoxy moiety.
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Decarbazolyl

Property Carvedilol (Parent) = Desmethyl Impact on Protocol
Carvedilol (Target)
3-[2-(2- : :
_ Mass Shift: Target is
Carbazole-Linker- hydroxyphenoxy)ethyl
Structure ] ] much smaller (MW
Phenoxyethylamine amino]propane-1,2-
_ 227.12).
diol
Extraction: LLE with
Hexane/TBME will fail.
Polarity (LogP) ~4.19 (Lipophilic) ~ -0.4 (Hydrophilic) LC: Standard C18

may show void

volume elution.

Functional Groups

Secondary Amine,
Ether

Secondary Amine,
Diol, Phenol

lonization: Good
ESI(+) candidate due
to amine.

pKa

~9.7 (Amine)

~9.5 (Amine), ~10
(Phenol)

pH Control: High pH
makes it neutral (for
elution); Low pH

makes it cationic (for

retention).

The "Polarity Trap"

Most Carvedilol methods use LLE with TBME (tert-butyl methyl ether). DDC, being a

diol/phenol, will remain in the agqueous phase during such extractions. Therefore, Mixed-Mode
Cation Exchange (MCX) SPE is the mandatory sample preparation strategy to ensure recovery.

Experimental Workflow (Logic Diagram)

The following workflow illustrates the critical decision points for retaining this polar analyte.
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Caption: Workflow optimizing retention of the hydrophilic DDC molecule using Mixed-Mode
Cation Exchange (MCX) followed by polar-retentive chromatography.

Detailed Protocol
A. Reagents & Standards[3][4][5][6]

o Reference Standard: Decarbazolyl Desmethyl Carvedilol (CAS: 114849-42-2).[3][4]

« Internal Standard (IS): Carvedilol-d3 (acceptable surrogate) or custom Decarbazolyl-d3
(ideal).

e Solvents: LC-MS Grade Acetonitrile (ACN), Methanol (MeOH), Water, Formic Acid (FA),
Ammonium Hydroxide (NH4OH).

B. Mass Spectrometry Parameters (Method
Development)

e Source: Electrospray lonization (ESI), Positive Mode.[5]

o Rationale: The secondary amine is easily protonated

e Optimization: Infuse a 100 ng/mL solution at 10 puL/min.

MRM Transitions Table:
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Precursor Product
Analyte Dwell (ms) CE (eV) Role
(m/z) (m/z)
Quantifier
(Phenoxyet
DDC 228.1 137.1 100 25
hyl
fragment)
Qualifier
DDC 228.1 210.1 100 18
(Loss of H20)
DDC 228.1 119.1 100 30 Qualifier

| Carvedilol-d3 (IS) | 410.2 | 225.1 | 100 | 30 | Internal Standard |

Note: The 137.1 fragment corresponds to the cleavage of the amine bond, retaining the
phenoxyethyl moiety. Verify exact Collision Energy (CE) on your specific instrument.

C. Liquid Chromatography (LC) Conditions

Standard C18 columns often fail to retain DDC, causing it to elute in the void volume with salts,

leading to ion suppression.

Column:Waters Acquity HSS T3 (1.8 um, 2.1 x 100 mm) or Phenomenex Luna Omega Polar
C18.

o Why? These columns are designed to withstand 100% aqueous conditions and interact
with polar analytes via proprietary bonding technologies.

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1]

Flow Rate: 0.4 mL/min.[5][6]

Column Temp: 40°C.

Gradient Profile:
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Time (min) %A (Water) %B (ACN) Event
Trapping Phase:

0.00 98 2 High aqueous to
retain polar DDC.

1.00 98 2 Hold to elute salts.
Ramp to elute DDC

4.00 30 70 . - _
and lipophilic matrix.
Wash column (remove

4.10 5 95 o
phospholipids).

5.50 5 95 Hold Wash.

5.60 98 2 Re-equilibration.

| 7.50 |98 | 2 | End of Run. |

D. Sample Preparation: Mixed-Mode SPE (Oasis MCX)

Rationale: Since DDC is a base (amine) and hydrophilic, MCX cartridges allow us to wash

away neutral matrix components with 100% methanol while the analyte stays locked by ionic

interaction.

(Phosphoric Acid). Vortex.

Pre-treatment: Aliquot 200 pL Plasma. Add 20 pL IS working solution. Add 200 pL 4% H3POa

o Science: Acidification ensures the amine is protonated (charged) to bind to the cation

exchange sorbent.

» Conditioning: Condition MCX cartridge (30 mg/1 cc) with 1 mL MeOH, then 1 mL Water.

o Loading: Load the pre-treated sample at low vacuum (~5 inHg).

e Wash 1 (Aqueous): 1 mL 2% Formic Acid in Water. (Removes proteins/salts).

e Wash 2 (Organic): 1 mL 100% Methanol. (Removes neutral lipids/hydrophobic

interferences).
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o Critical: DDC will NOT elute here because it is ionically bound, unlike in a standard C18
SPE where MeOH would wash it away.

e Elution: 2 x 250 pL 5% NH4OH in Methanol.

o Science: The high pH deprotonates the amine, breaking the ionic bond and releasing the
analyte.

o Reconstitution: Evaporate eluate under N2 at 40°C. Reconstitute in 100 uL Mobile Phase A
(98% Water).

o Note: Do not reconstitute in high organic, or peak shape will suffer on the HSS T3 column.

Method Validation & Troubleshooting
Self-Validating Checks (System Suitability)

e Retention Time Confirmation: DDC should elute earlier than Carvedilol but after the void
volume (t0). If DDC elutes at tO (< 0.8 min), reduce initial %B to 0-1% or switch to a HILIC
column.

o Recovery Check: Compare the area of a pre-extraction spike vs. a post-extraction spike. If
recovery is < 50%, ensure the Elution solvent pH is > 10 (fresh NH2OH).

Common Pitfalls

o Carryover: The diol functionality can interact with glass silanols. Use polypropylene vials or
deactivated glass inserts.

o Matrix Effects: Phospholipids can suppress ionization. Monitor m/z 184 (Phosphocholine) to
ensure it does not co-elute with DDC. The MCX wash step (100% MeOH) usually removes
most phospholipids.

References
e Analyte Structure & ldentity

o PubChem.[7][8] Decarbazolyl desmethyl carvedilol (Compound).[9][3][4][7][8][10]
National Library of Medicine. Link
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o Parent Drug Methodology (Basis for modification)

¢ SPE Mechanism (MCX)

o Waters Corporation. "Oasis MCX Sample Extraction Products: Care and Use Manual."
(Standard reference for mixed-mode cation exchange protocols). Link

o Polar Analyte Chromatography: Neue, U. D., et al. "Retention of polar analytes on polar-
embedded reversed-phase columns.” Journal of Chromatography A, 2001. (Theoretical
grounding for using HSS T3/Polar C18).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b130594/docs#application-note-high-
sensitivity-lc-ms-ms-quantification-of-decarbazolyl-desmethyl-carvedilol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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